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Compound of Interest

Compound Name: 4-Hydroxy-4-phenylpentan-2-one

Cat. No.: B14709328

In-Depth Technical Guide: 4-Hydroxy-4-
phenylpentan-2-one

This guide provides an overview of the fundamental physicochemical properties of 4-Hydroxy-
4-phenylpentan-2-one, a topic of interest for researchers, scientists, and professionals
engaged in drug development and chemical synthesis.

Physicochemical Data

The molecular formula and molecular weight are critical parameters in chemical and
pharmaceutical research. These values are foundational for stoichiometric calculations,
analytical characterization, and the design of synthetic pathways. A summary of these key
gquantitative data for 4-Hydroxy-4-phenylpentan-2-one is presented below.

Property Value Source

PubChem[1][2], LookChem|[3],
Molecular Formula C11H1402

SpectraBase[4]
) PubChem[1][2],
Molecular Weight 178.23 g/mol
SpectraBase[4]
PubChem[1][2],
Exact Mass 178.09938 g/mol
SpectraBase[4]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b14709328?utm_src=pdf-interest
https://www.benchchem.com/product/b14709328?utm_src=pdf-body
https://www.benchchem.com/product/b14709328?utm_src=pdf-body
https://www.benchchem.com/product/b14709328?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-4-phenylpentan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/4S_-4-hydroxy-4-phenylpentan-2-one
https://www.lookchem.com/404.htm
https://spectrabase.com/compound/11rQ6oRwwlS
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-4-phenylpentan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/4S_-4-hydroxy-4-phenylpentan-2-one
https://spectrabase.com/compound/11rQ6oRwwlS
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-4-phenylpentan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/4S_-4-hydroxy-4-phenylpentan-2-one
https://spectrabase.com/compound/11rQ6oRwwlS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14709328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The molecular formula C11H140:2 indicates that each molecule of this compound is composed
of 11 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms. The molecular weight of 178.23
g/mol is the mass of one mole of the substance.[1][2][4] This information is consistently
reported across various chemical databases for 4-Hydroxy-4-phenylpentan-2-one and its
stereoisomers.[1][2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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